Cas no 52562-28-4 (N-(3-COCOAMIDOPROPYL)-N,N-DIMETHYL-N-(3-SULFOPROPYL)AMMONIUM BETAINE)

• Product Name: N-(3-COCOAMIDOPROPYL)-N,N-DIMETHYL-N-(3-SULFOPROPYL)AMMONIUM BETAINE
• CAS No: 52562-28-4
• MF: C₂₀H₄₂N₂O₄S
• MW: 406.623485088348
• CID: 378568
• PubChem ID: 3034728
• Update Time: 2025-04-19

N-(3-COCOAMIDOPROPYL)-N,N-DIMETHYL-N-(3-SULFOPROPYL)AMMONIUM BETAINE Chemical and Physical Properties

Names and Identifiers

• N-(3-COCOAMIDOPROPYL)-N,N-DIMETHYL-N-(3-SULFOPROPYL)AMMONIUM BETAINE
• 3-[3-(dodecanoylamino)propyl-dimethylazaniumyl]propane-1-sulfonate
• Dimethyl(3-((1-oxododecyl)amino)propyl)(3-sulphopropyl)ammonium hydroxide
• EINECS 258-009-2
• (3-Cocoamidopropyl)-N,N-dimethyl-N-(3-sulfopropyl)ammonium betaine
• DTXSID20200545
• 3-((3-dodecanamidopropyl)dimethylammonio)propane-1-sulfonate
• 52562-28-4
• UNII-MUXWTFBSSC
• SCHEMBL6236298
• MUXWTFBSSC
• 3-(N-(3-Lauramidopropyl)-N,N-dimethylammonio)propane-1-sulfonate

• Inchi： 1S/C20H42N2O4S/c1-4-5-6-7-8-9-10-11-12-15-20(23)21-16-13-17-22(2,3)18-14-19-27(24,25)26/h4-19H2,1-3H3,(H-,21,23,24,25,26)
• InChI Key： VQFWSIABHIHJBG-UHFFFAOYSA-N
• SMILES： S(CCC[N+](C)(C)CCCNC(CCCCCCCCCCC)=O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 406.28700
• Monoisotopic Mass: 406.287
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 94.7Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 94.68000
• LogP: 4.89700